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Compound of Interest

Compound Name: 2-Methyl-1,3-dioxolane

Cat. No.: B1212220 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of 2-Methyl-
1,3-dioxolane (CAS: 497-26-7). The following procedural guidance is designed to ensure the

safety of laboratory personnel and compliance with standard safety protocols.

Hazard Summary
2-Methyl-1,3-dioxolane is a highly flammable liquid and vapor that can cause serious eye and

skin irritation.[1][2][3] Vapors may also lead to respiratory irritation.[1][3] It is crucial to handle

this chemical with appropriate personal protective equipment (PPE) in a controlled

environment.

Personal Protective Equipment (PPE) Requirements
The following table summarizes the mandatory PPE for handling 2-Methyl-1,3-dioxolane.
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PPE Category Specification Standard/Compliance

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[1][4][5]

EN 166 (EU) or NIOSH (US)

approved.[1][4]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene, PVC).

[6][7] Always inspect gloves for

tears or holes before use.[6]

Consult manufacturer for

breakthrough times.[7]

Body Protection

Flame-retardant lab coat.[1][6]

For larger quantities, a

chemical-resistant apron or

suit may be necessary.[6]

Impervious clothing is

recommended.[1][5]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required if handling outside

a certified chemical fume hood

or if exposure limits are

exceeded.[4][5][6]

Follow OSHA 29 CFR

1910.134 or EN 149.[4]

Operational Plan for Safe Handling
Adherence to the following step-by-step protocol is mandatory for all personnel handling 2-
Methyl-1,3-dioxolane.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and available.

Verify that a safety shower and eyewash station are accessible and have been recently

tested.

Remove all potential ignition sources from the handling area, including sparks, open flames,

and hot surfaces.[1][5][8]

Use non-sparking tools and explosion-proof equipment.[5][7]
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Ground and bond containers and receiving equipment to prevent static discharge.[1][5][8]

2. Donning of Personal Protective Equipment (PPE):

Before entering the designated handling area, don the required PPE in the following order:

Flame-retardant lab coat.

Chemically resistant gloves.

Tightly fitting safety goggles and a face shield.

If required, a properly fitted NIOSH-approved respirator with an organic vapor cartridge.

3. Chemical Handling:

Conduct all transfers and manipulations of 2-Methyl-1,3-dioxolane within a certified

chemical fume hood.

Keep containers tightly closed when not in use.[1][5][8]

Avoid inhalation of vapors or mist.[1]

Prevent contact with skin and eyes.[9][10]

4. Doffing of Personal Protective Equipment (PPE):

Upon completion of work, doff PPE in an area designated for this purpose, following this

sequence to minimize cross-contamination:

Remove gloves.

Remove face shield and safety goggles.

Remove lab coat.

If used, remove respirator.

Wash hands thoroughly with soap and water after removing PPE.[1]
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Disposal Plan
1. Waste Identification and Segregation:

Collect all 2-Methyl-1,3-dioxolane waste in a dedicated, chemically compatible, and clearly

labeled hazardous waste container.[6] The label should read: "Hazardous Waste: 2-Methyl-
1,3-dioxolane".

Do not mix this waste with other chemical waste streams unless explicitly approved by the

Environmental Health and Safety (EHS) department.[6]

2. Waste Storage:

Store the hazardous waste container in a designated and properly ventilated satellite

accumulation area.

Keep the waste container tightly closed except when adding waste.[6]

3. Waste Disposal:

Dispose of the hazardous waste through your institution's EHS department or a licensed

hazardous waste disposal contractor.

Decontaminate empty containers before disposal.

Emergency Procedures
Spills: For small spills, absorb the material with a non-combustible absorbent (e.g., sand,

vermiculite) and place it in a sealed container for disposal as hazardous waste.[6] For large

spills, evacuate the area and contact your EHS department immediately.[6]

Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[1][6] Do not

use a water jet.[6]

Inhalation: Move the individual to fresh air.[5][6] Seek immediate medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water.[1][5]
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Eye Contact: Rinse cautiously with water for several minutes.[1][5] Remove contact lenses if

present and easy to do.[1][5] Continue rinsing and seek medical attention.

PPE Workflow for Handling 2-Methyl-1,3-dioxolane

Preparation

PPE Selection

Donning Sequence

Handling & Disposal

Start: Handling 2-Methyl-1,3-dioxolane

Conduct Risk Assessment

Work in a Certified Fume Hood?

Select: Tightly fitting safety goggles / Face shield

YesSelect: NIOSH-approved respirator with organic vapor cartridge

No

Select: Chemically resistant gloves

Select: Flame-retardant lab coat

1. Don Body Protection

2. Don Hand Protection

3. Don Eye/Face Protection

4. Don Respiratory Protection (if required)

Proceed with Handling and Disposal Plan
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Click to download full resolution via product page

Caption: PPE selection and donning workflow for 2-Methyl-1,3-dioxolane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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